Cas no 2309446-01-1 (Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate
• CAS No: 2309446-01-1
• MF: C₂₀H₂₉BrN₂O₃
• MW: 425.35986495018
• CID: 6078031
• PubChem ID: 165801186
• Update Time: 2025-06-16

Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309446-01-1
• EN300-7429246
• tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate
• Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate

• Inchi： 1S/C20H29BrN2O3/c1-18(2,3)26-17(24)12-25-20(16-8-7-15(21)11-22-16)13-19(23-14-20)9-5-4-6-10-19/h7-8,11,23H,4-6,9-10,12-14H2,1-3H3
• InChI Key： MZIZFNSOOYDUIU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CNC2(CCCCC2)C1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 424.13616g/mol
• Monoisotopic Mass: 424.13616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate

Comprehensive Overview of Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate (CAS No. 2309446-01-1)

Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1-azaspiro[4.5]decane core and a 5-bromopyridin-2-yl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 2309446-01-1 ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for drug discovery.

In recent years, the demand for spirocyclic compounds like this derivative has surged due to their conformational rigidity and enhanced binding affinity in drug design. The tert-butyl ester group in this molecule offers synthetic flexibility, enabling further modifications for targeted applications. Researchers frequently explore its utility in kinase inhibitor development, a hot topic in oncology and inflammation research. The 5-bromopyridine segment also attracts attention for Suzuki-Miyaura cross-coupling reactions, a trending methodology in medicinal chemistry.

The compound's azaspiro[4.5]decane scaffold aligns with current interests in 3D molecular architectures, which outperform flat structures in hit-to-lead optimization. Analytical studies confirm its stability under standard storage conditions (2-8°C), addressing common queries about chemical shelf life. Its solubility profile in organic solvents like DMSO and methanol makes it practical for high-throughput screening—a frequently searched topic in drug discovery forums.

From a synthetic chemistry perspective, the bromopyridine moiety serves as a versatile handle for palladium-catalyzed reactions, frequently discussed in AI-assisted retrosynthesis platforms. Computational studies suggest the compound's potential as a GPCR modulator, linking it to neurodegenerative disease research—a trending focus area. Regulatory-compliant documentation (including COA and MSDS) is available for industrial users, addressing compliance-related search queries.

Environmental considerations are embedded in its design: the tert-butyloxycarbonyl (Boc) protecting group allows for cleaner deprotection compared to alternatives, reducing waste—a key concern in green chemistry initiatives. Patent literature associates similar structures with JAK-STAT signaling inhibition, connecting it to immunotherapy developments. The compound's chromatographic purity (>95% by HPLC) meets stringent requirements for preclinical studies, another frequently searched term in pharmaceutical circles.

In material science applications, its crystalline properties have sparked interest in co-crystal engineering for improved bioavailability. The spirocyclic oxygen linkage contributes to metabolic stability, a critical factor in PK/PD studies. Recent publications highlight derivatives of this compound in proteolysis-targeting chimera (PROTAC) designs, aligning with the targeted protein degradation boom.

For analytical chemists, the compound's distinct NMR fingerprint (particularly the spirocyclic proton signals at 3.7-4.2 ppm) serves as a reference point for structural validation. Its LC-MS compatibility enables seamless integration with modern high-resolution mass spectrometry workflows. Suppliers often highlight its suitability for parallel synthesis platforms, addressing automation trends in combinatorial chemistry.

The growing emphasis on fragment-based drug discovery (FBDD) positions this compound favorably due to its balanced molecular weight (MW 411.3 g/mol) and Lipinski rule compliance. Its hydrogen bond acceptor/donor count (5/0) makes it a candidate for molecular docking studies—a technique dominating computational chemistry searches. Safety data sheets confirm non-hazardous classification under standard handling protocols, reassuring laboratory personnel.

Emerging applications include its use as a template for bioisostere replacement strategies in lead optimization. The azaspiro system's resistance to cytochrome P450 metabolism answers frequent queries about drug metabolite identification. With custom synthesis options available, this compound supports the growing demand for tailor-made intermediates in contract research organizations (CROs).

In summary, Tert-butyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate represents a multifaceted tool for modern chemical research. Its structural features intersect with numerous trending topics: from AI-driven molecular design to sustainable synthetic routes, making it a recurring subject in scientific literature and patent filings worldwide.